Cas no 109220-81-7 (4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline)

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline structure
109220-81-7 structure
Product Name:4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
CAS No:109220-81-7
MF:C13H16N4
MW:228.292942047119
CID:233450
PubChem ID:746457
Update Time:2025-08-05

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline Chemical and Physical Properties

Names and Identifiers

    • 4-(6,7,8,9-Tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)aniline
    • 4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
    • 4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
    • Benzenamine,4-(6,7,8,9-tetrahydro-5H-1,2,4-triazolo[4,3-a]azepin-3-yl)-
    • 3-< 4-Amino-phenyl> -4.5-pentamethylen-1.2.4-triazol
    • 4-(6,7,8,9-tetrahydro-5H-[1,2,4]triazolo[4,3-a]azepin-3-yl)-aniline
    • AC1LF3X4
    • AC1Q51V9
    • ACMC-1BSRU
    • ChemDiv1_022418
    • Oprea1_781679
    • EU-0072783
    • CS-0218890
    • HMS650K22
    • SR-01000081468-1
    • F0784-0143
    • DTXSID00353609
    • Z55729707
    • AKOS000115433
    • SR-01000081468
    • EN300-02393
    • 109220-81-7
    • 4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
    • Inchi: 1S/C13H16N4/c14-11-7-5-10(6-8-11)13-16-15-12-4-2-1-3-9-17(12)13/h5-8H,1-4,9,14H2
    • InChI Key: IDZQVFCQHCCFCF-UHFFFAOYSA-N
    • SMILES: N12C(C3C=CC(=CC=3)N)=NN=C1CCCCC2

Computed Properties

  • Exact Mass: 228.13768
  • Monoisotopic Mass: 228.137497
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 250
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 56.7
  • XLogP3: 1.5

Experimental Properties

  • Density: 1.31
  • Boiling Point: 474.2°Cat760mmHg
  • Flash Point: 240.6°C
  • Refractive Index: 1.697
  • PSA: 56.73
  • LogP: 2.83490

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
H325735-50mg
4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7
50mg
$ 50.00 2022-06-04
TRC
H325735-100mg
4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7
100mg
$ 95.00 2022-06-04
TRC
H325735-500mg
4-{5H,6H,7H,8H,9H-[1,2,4]Triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7
500mg
$ 320.00 2022-06-04
Chemenu
CM449508-250mg
4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
109220-81-7 95%+
250mg
$140 2023-02-03
Chemenu
CM449508-500mg
4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
109220-81-7 95%+
500mg
$232 2023-02-03
Chemenu
CM449508-1g
4-(6,7,8,9-TETRAHYDRO-5H-[1,2,4]TRIAZOLO[4,3-A]AZEPIN-3-YL)-PHENYLAMINE
109220-81-7 95%+
1g
$340 2023-02-03
Enamine
EN300-02393-0.05g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.05g
$42.0 2025-02-21
Enamine
EN300-02393-0.1g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.1g
$66.0 2025-02-21
Enamine
EN300-02393-0.25g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.25g
$92.0 2025-02-21
Enamine
EN300-02393-0.5g
4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline
109220-81-7 95.0%
0.5g
$175.0 2025-02-21

4-{5H,6H,7H,8H,9H-[1,2,4]triazolo[4,3-a]azepin-3-yl}aniline Related Literature

Recommended suppliers
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
上海帛亦医药科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent